Cas no 221290-14-8 ([3-(tert-butylsulfamoyl)phenyl]boronic acid)

• Product Name: [3-(tert-butylsulfamoyl)phenyl]boronic acid
• CAS No: 221290-14-8
• MF: C₁₀H₁₆BNO₄S
• MW: 257.11434173584
• MDL: MFCD06659842
• CID: 253525
• PubChem ID: 44119538
• Update Time: 2025-08-05

[3-(tert-butylsulfamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N-(tert-Butyl)sulfamoyl)phenyl)boronic acid
• 3-(tert-Butylsulfamoyl)benzeneboronic acid
• 3-(tert-Butylaminosulphonyl)benzeneboronic acid
• Boronic acid,B-[3-[[(1,1-dimethylethyl)amino]sulfonyl]phenyl]-
• t-Butyl 3-boronobenzenesulfonamide
• [3-(tert-butylsulfamoyl)phenyl]boronic acid
• 3-(tert-Butylsulfamoyl)phenylboronic acid
• [3-(N-tert-Butylsulfamoyl)phenyl]boronic acid
• 3-[N-(tert-butyl)sulfamoyl]phenylboronic acid
• LSSASZPAKWQFHO-UHFFFAOYSA-N
• OR4028
• PB27745
• SB21697
• BOR0001151
• 3-tert-butylsulfamoyl-benzeneboronic acid
• SY032704
• SCHEMBL520205
• AMY39596
• 221290-14-8
• 3-(tert.-butylsulfamoyl)phenylboronic acid
• 3-[N-(tert-Butyl)sulfamoyl]phenylboronicAcid
• TERT-BUTYL 3-BORONOBENZENESULFONAMIDE
• 3-(tert-butylsulfamoyl)-benzeneboronic acid
• AKOS015833703
• FT-0688827
• P10389
• 3-(tert-Butylaminosulfonyl)benzene boronic acid
• DTXSID40657274
• A878693
• 3-(tert.-butylsulfamoyl)-phenylboronic acid
• 3-T-BUTYLSULFAMOYLPHENYLBORONIC ACID
• CS-0102205
• MFCD06659842
• PS-9538

• MDL： MFCD06659842
• Inchi： 1S/C10H16BNO4S/c1-10(2,3)12-17(15,16)9-6-4-5-8(7-9)11(13)14/h4-7,12-14H,1-3H3
• InChI Key： LSSASZPAKWQFHO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.08900
• Monoisotopic Mass: 257.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-124
• Boiling Point: 449.3℃ at 760mmHg
• Flash Point: 225.5±31.5 °C
• Refractive Index: 1.554
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 95.01000
• LogP: 0.91490
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

[3-(tert-butylsulfamoyl)phenyl]boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides